(4-Chlorophenyl)(thiophen-3-yl)methanamine hydrochloride
Overview
Description
“(4-Chlorophenyl)(thiophen-3-yl)methanamine hydrochloride” is a chemical compound with the CAS Number: 1211615-63-2. It has a molecular weight of 260.19 . The compound is typically stored at room temperature and appears as a powder .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H10ClNS.ClH/c12-10-3-1-8(2-4-10)11(13)9-5-6-14-7-9;/h1-7,11H,13H2;1H . This code provides a detailed description of the molecule’s structure, including the positions of the chlorine, sulfur, and nitrogen atoms.Physical and Chemical Properties Analysis
This compound is a powder at room temperature . Other physical and chemical properties such as solubility, melting point, and boiling point are not specified in the available resources.Scientific Research Applications
Cognitive Enhancement in Mice
Jiang Jing-ai (2006) conducted a study focusing on the synthesis of a compound related to (4-Chlorophenyl)(thiophen-3-yl)methanamine hydrochloride and its effects on learning and memory in mice. The study found that this compound facilitated learning and memory in mice, suggesting potential cognitive-enhancing properties (Jiang Jing-ai, 2006).
Antibacterial Activity
A study by M. Shahana and A. Yardily (2020) synthesized and characterized novel compounds related to this compound. The research included density functional theory calculations and molecular docking studies to understand the antibacterial activity of these compounds (Shahana & Yardily, 2020).
Antiosteoclast Activity
G. S. Reddy et al. (2012) synthesized a family of compounds related to this compound, examining their antiosteoclast and osteoblast activity. This study suggests potential applications in bone health and diseases related to bone density (Reddy et al., 2012).
Solar Cell Applications
Hairong Li et al. (2014) reported the synthesis of electron-rich molecules containing thiophene cores, related to this compound. These molecules were used as hole-transporting materials in perovskite-based solar cells, achieving high power conversion efficiencies, indicating potential in renewable energy technologies (Li et al., 2014).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280) .
Properties
IUPAC Name |
(4-chlorophenyl)-thiophen-3-ylmethanamine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10ClNS.ClH/c12-10-3-1-8(2-4-10)11(13)9-5-6-14-7-9;/h1-7,11H,13H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFPAYYKHIGXDPG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(C2=CSC=C2)N)Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11Cl2NS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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